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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of N-Methyl-N-vinylacetamide, a flammable and

hazardous chemical. Adherence to these protocols is critical for protecting personnel and the

environment.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle N-Methyl-N-vinylacetamide with

the appropriate Personal Protective Equipment (PPE). This compound is classified as a

flammable liquid and vapor that can cause skin, eye, and respiratory tract irritation.[1][2][3]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses that comply with OSHA's 29 CFR

1910.133 or European Standard EN166 should be worn.

Hand Protection: Wear suitable protective gloves to prevent skin contact.[1]

Body Protection: Appropriate protective clothing is necessary to prevent skin exposure.[1]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.
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Always handle N-Methyl-N-vinylacetamide in a well-ventilated area, preferably within a

chemical fume hood, to minimize the inhalation of vapors.[2]

Key Safety and Hazard Data
A thorough understanding of the properties of N-Methyl-N-vinylacetamide is crucial for its safe

handling and disposal. The following table summarizes key quantitative data from safety data

sheets.

Property Value Source(s)

Flash Point 60 °C (140 °F) [2]

Acute Toxicity (Oral) LD50 Rat: 1,760 mg/kg [1]

Acute Toxicity (Dermal) LD50 Rabbit: 1,354 mg/kg [1]

UN Number 1993 [1]

Hazard Class Flammable Liquid (Category 3) [3]

Signal Word Warning [1]

Step-by-Step Disposal Protocol
The recommended method for the disposal of N-Methyl-N-vinylacetamide is through a

licensed professional waste disposal service.[4] Incineration is the preferred disposal method.

1. Waste Assessment and Segregation:

Identify if the N-Methyl-N-vinylacetamide is surplus or non-recyclable.

Do not mix it with other waste materials.

2. Container Management:

Keep the chemical in its original, suitable, and closed container for disposal.[4]

Handle empty containers as you would the product itself, as they may retain product residue.

[2]
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3. Engage a Licensed Disposal Company:

Contact a licensed professional waste disposal service to handle the hazardous chemical

waste in accordance with regulations.[4]

4. Recommended Disposal Method (for licensed facilities):

The preferred method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent further

contamination and ensure safety.

1. Immediate Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.[4]

Remove all sources of ignition.[2]

2. Containment:

Cover drains to prevent the material from entering them.[1][3]

Use an inert, non-combustible absorbent material like vermiculite, sand, or earth to contain

the spill.[2]

3. Cleanup and Disposal:

Collect the absorbed material using spark-proof tools and place it into a suitable, closed

container for disposal.[2][4]

Clean the affected area thoroughly.[1][3]

Dispose of the contaminated material through a licensed waste disposal service.[4]
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of N-Methyl-N-
vinylacetamide.
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Caption: Logical workflow for the proper disposal of N-Methyl-N-vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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